N-[[4-benzyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[4-benzyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C31H28N6O2S3/c1-21-11-13-23(14-12-21)25-17-24(26-9-5-15-40-26)35-37(25)29(38)20-42-31-34-33-28(18-32-30(39)27-10-6-16-41-27)36(31)19-22-7-3-2-4-8-22/h2-16,25H,17-20H2,1H3,(H,32,39)
• InChI Key: KZOPDDYPGXDKKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3CC4=CC=CC=C4)CNC(=O)C5=CC=CS5)C6=CC=CS6
• Molecular Formula: C31H28N6O2S3
• Molecular Weight: 612.8 g/mol

Description

N-[[4-benzyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C31H28N6O2S3 and its molecular weight is 612.79. The purity is usually 95%.
BenchChem offers high-quality N-[[4-benzyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-benzyl-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

Compounds similar to the queried chemical have been synthesized for exploring reactivity towards various nucleophiles to yield a range of heterocyclic derivatives. For example, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized and investigated for their reactivity toward different nitrogen nucleophiles, leading to the synthesis of various derivatives like pyrazole, isoxazole, and pyrimidine, indicating the potential of such compounds in the diverse synthesis of heterocyclic compounds (Mohareb et al., 2004).

Crystal Structure and Biological Studies

Derivatives similar to the compound have been characterized by spectral studies and single-crystal X-ray diffraction, revealing significant insights into their molecular structure. Additionally, these compounds have been evaluated for biological activities such as antioxidant and antibacterial properties, suggesting their potential in medicinal chemistry (Karanth et al., 2019).

DNA Methylation Inhibitors

The synthesis of 1,2,4-triazole thioether derivatives, including compounds with benzylsulfanylethyl groups, has been explored for their anti-tumor activity and effects on the methylation level of tumor DNA. These findings underscore the relevance of such compounds in cancer research and epigenetic studies (Hovsepyan et al., 2018).

Antimicrobial Activities

Research into the antimicrobial properties of compounds containing thiophene, pyrazole, and triazole moieties has demonstrated significant potential. For instance, novel analogs displaying promising antibacterial activity have been synthesized and tested, highlighting the utility of these compounds in developing new antibacterial agents (Palkar et al., 2017).

Synthesis and Evaluation of Biological Activities

Further research has focused on the design, synthesis, and evaluation of novel compounds for potential biological activities. For example, studies on thiopyrimidine-glucuronide compounds have revealed promising results, indicating the broad applicability of these chemical frameworks in drug discovery (Wanare, 2022).